Cas no 49852-81-5 (prostaglandin D2 methyl ester)

prostaglandin D2 methyl ester structure
prostaglandin D2 methyl ester structure
Product Name:prostaglandin D2 methyl ester
CAS No:49852-81-5
MF:C21H34O5
MW:366.49166727066
CID:932874
PubChem ID:6437829
Update Time:2025-04-19

prostaglandin D2 methyl ester Chemical and Physical Properties

Names and Identifiers

    • prostaglandin D2 methyl ester
    • HMS3650C06
    • SR-01000946264-1
    • SCHEMBL23352956
    • HY-114623
    • methyl (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxocyclopentyl]hept-5-enoate
    • CHEBI:183007
    • Prosta-5,13-dien-1-oic acid, 9,15-dihydroxy-11-oxo-, methyl ester, (5Z,9alpha,13E,15S)-
    • AKOS040755330
    • SR-01000946264
    • Pgd2 Me
    • Pgd2 methyl ester
    • 49852-81-5
    • CS-0063598
    • Inchi: 1S/C21H34O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-19,22-23H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-/m0/s1
    • InChI Key: WNBMQMMGBBWUOZ-BYNKDMOPSA-N
    • SMILES: O[C@H]1CC([C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(=O)OC)=O

Computed Properties

  • Exact Mass: 366.240624
  • Monoisotopic Mass: 366.240624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 13
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.103
  • Boiling Point: 510°C at 760 mmHg
  • Flash Point: 169.4°C
  • Refractive Index: 1.539
  • PSA: 83.83000
  • LogP: 3.33950

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